Cas no 893994-64-4 (3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine)

• Product Name: 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine
• CAS No: 893994-64-4
• MF: C₁₇H₁₅N₃S
• MW: 293.386101961136
• CID: 5512036
• Update Time: 2025-06-09

3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methylphenyl)methylsulfanyl]-6-pyridin-2-ylpyridazine
• 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine

• Inchi： 1S/C17H15N3S/c1-13-5-7-14(8-6-13)12-21-17-10-9-16(19-20-17)15-4-2-3-11-18-15/h2-11H,12H2,1H3
• InChI Key： QCEUCVIUQBRVHG-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(C)C=C2)=NN=C(C2=NC=CC=C2)C=C1

Additional information on 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine

Comprehensive Overview of 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine (CAS No. 893994-64-4)

The compound 3-{(4-methylphenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine (CAS No. 893994-64-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core substituted with a pyridin-2-yl group and a (4-methylphenyl)methylsulfanyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the most searched questions in scientific databases is: "What are the applications of pyridazine derivatives in medicine?" This compound’s pyridazine scaffold is known for its electron-deficient nature, which enhances binding affinity to biological targets. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. The pyridin-2-yl group further augments its pharmacokinetic properties, improving solubility and bioavailability—a critical factor in modern drug design.

Another trending query is: "How does sulfanyl modification impact chemical reactivity?" The (4-methylphenyl)methylsulfanyl substituent in this compound introduces a lipophilic character, facilitating membrane penetration—a desirable trait for central nervous system (CNS) drugs. This aligns with current industry focus on blood-brain barrier permeability, a recurring theme in neurodegenerative disease research. Computational modeling studies suggest this compound’s potential as a scaffold for Alzheimer’s disease therapeutics, a highly searched topic in 2024.

From a synthetic chemistry perspective, the CAS No. 893994-64-4 compound exemplifies innovative strategies in C–S bond formation, a technique frequently discussed in catalysis forums. Its stability under physiological conditions makes it a candidate for prodrug development, another area of growing interest. Environmental scientists also explore such derivatives for green chemistry applications, as their degradation pathways align with sustainable chemistry goals—a major focus in regulatory-compliant research.

Analytical challenges surrounding this compound often relate to its chromatographic separation, a common pain point for researchers. Advanced techniques like UHPLC-MS are increasingly employed for purity assessment, reflecting the demand for high-resolution analytical methods. The compound’s UV absorption profile (λ_max ~270 nm) enables sensitive detection, addressing another frequently searched question: "How to analyze sulfur-containing heterocycles?"

In material science, the π-conjugated system of this molecule sparks interest for organic electronics. Its thermal stability (decomposition >250°C) and electron-transport properties are being investigated for OLED applications—a trending intersection between chemistry and nanotechnology. This multidisciplinary relevance explains its growing presence in patent literature, particularly in IP-protected pharmaceutical formulations.

Regulatory aspects of 893994-64-4 frequently appear in REACH compliance discussions. While not classified as hazardous, its environmental fate is monitored under OECD 301 guidelines—a crucial consideration for industrial-scale production. The compound’s ECHA registration status remains a searched topic among compliance officers, reflecting heightened awareness of chemical safety standards.

Future research directions likely involve structure-activity relationship (SAR) studies to optimize its pharmacophore. With AI-driven drug discovery gaining traction, this compound’s molecular descriptors are valuable training data for predictive algorithms—an emerging niche in computational chemistry. Its balanced LogP value (~2.8) positions it favorably for fragment-based drug design, answering another common query about "lead compound optimization."